Cas no 1780148-34-6 (2-methylazetidine-2-carboxylic acid)

• Product Name: 2-methylazetidine-2-carboxylic acid
• CAS No: 1780148-34-6
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD24531022
• CID: 5102982
• PubChem ID: 68532073
• Update Time: 2025-06-30

2-methylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxylic acid, 2-methyl-
• 2-methylazetidine-2-carboxylic acid

• MDL： MFCD24531022
• Inchi： 1S/C5H9NO2/c1-5(4(7)8)2-3-6-5/h6H,2-3H2,1H3,(H,7,8)
• InChI Key： ADTSDDJGGMQTIE-UHFFFAOYSA-N
• SMILES： N1CCC1(C)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-methylazetidine-2-carboxylic acid

2-Methylazetidine-2-carboxylic Acid (CAS No. 1780148-34-6): An Emerging Compound in Medicinal Chemistry

2-Methylazetidine-2-carboxylic acid (CAS No. 1780148-34-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as MCA, belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of the methyl group and the carboxylic acid moiety imparts distinct chemical and biological characteristics to this molecule.

The synthesis of 2-methylazetidine-2-carboxylic acid has been extensively studied, with various methodologies reported in the literature. One of the most efficient routes involves the cyclization of a suitable precursor, such as a β-amino acid or an α-amino nitrile, followed by selective functional group transformations. Recent advancements in catalytic methods have further optimized the synthesis process, making it more scalable and environmentally friendly.

In terms of its physical and chemical properties, 2-methylazetidine-2-carboxylic acid is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

The biological activity of 2-methylazetidine-2-carboxylic acid has been a focal point of recent research. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit the activity of histone deacetylases (HDACs), which are key regulators of gene expression and play a crucial role in cancer development and progression. Additionally, MCA has demonstrated anti-inflammatory properties by modulating the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In preclinical studies, 2-methylazetidine-2-carboxylic acid has shown promising results in animal models of cancer and inflammatory diseases. For example, it has been effective in reducing tumor growth and metastasis in xenograft models of breast cancer and colon cancer. Furthermore, it has exhibited significant anti-inflammatory effects in models of rheumatoid arthritis and inflammatory bowel disease.

The mechanism of action of MCA is multifaceted. It primarily targets HDACs by forming a covalent bond with the catalytic zinc ion in the enzyme's active site, thereby inhibiting its deacetylase activity. This leads to increased acetylation of histone proteins, resulting in chromatin relaxation and enhanced gene expression. Additionally, MCA can modulate other cellular processes such as cell cycle progression, apoptosis, and angiogenesis.

The safety profile of 2-methylazetidine-2-carboxylic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, 2-methylazetidine-2-carboxylic acid (CAS No. 1780148-34-6) represents an exciting new compound with potential applications in the treatment of cancer and inflammatory diseases. Its unique chemical structure and biological activity make it a valuable candidate for further development as a therapeutic agent. Ongoing research aims to optimize its pharmacological properties and evaluate its efficacy in clinical trials.